Cas no 39574-32-8 ( )

  structure
  structure
Product Name: 
CAS No:39574-32-8
MF:C15H18ClNO3
MW:295.761323451996
CID:924697
PubChem ID:24196923
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • (3,4-dimethoxyphenyl)-(3-methylpyridin-2-yl)methanol,hydrochloride
    • NSC243018
    • NSC-243018
    • DTXSID20638925
    • 39574-32-8
    • (3,4-Dimethoxyphenyl)(3-methylpyridin-2-yl)methanol--hydrogen chloride (1/1)
    •  
    • Inchi: 1S/C15H17NO3.ClH/c1-10-5-4-8-16-14(10)15(17)11-6-7-12(18-2)13(9-11)19-3;/h4-9,15,17H,1-3H3;1H
    • InChI Key: GFKXWQDDCHKASL-UHFFFAOYSA-N
    • SMILES: Cl.OC(C1C(C)=CC=CN=1)C1C=CC(=C(C=1)OC)OC

Computed Properties

  • Exact Mass: 259.12091
  • Monoisotopic Mass: 295.0975211g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 274
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • PSA: 51.58
  • LogP: 3.29090
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